Cas no 2680789-14-2 (benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate)

• Product Name: benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate
• CAS No: 2680789-14-2
• MF: C₂₁H₁₅ClFNO₃
• MW: 383.800108194351
• CID: 5624143
• PubChem ID: 165923706
• Update Time: 2025-07-19

benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-chloro-2-(4-fluorobenzoyl)phenyl]carbamate
• 2680789-14-2
• EN300-28302106
• benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate

• Inchi： 1S/C21H15ClFNO3/c22-16-8-11-18(20(25)15-6-9-17(23)10-7-15)19(12-16)24-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,24,26)
• InChI Key： OLICSSGGFIJNTE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C2C=CC(=CC=2)F)=O)C(=C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.0724492g/mol
• Monoisotopic Mass: 383.0724492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate

Comprehensive Overview of Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate (CAS No. 2680789-14-2)

Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate (CAS No. 2680789-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its carbamate functional group and halogen-substituted aromatic rings, is often studied for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for further investigation.

One of the key features of Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate is its structural complexity, which allows it to participate in diverse chemical reactions. The presence of both chloro and fluoro substituents enhances its reactivity and selectivity, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of targeted therapies and advanced materials.

In the context of current trends, Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate aligns with the growing demand for highly functionalized compounds in the pharmaceutical industry. With the rise of personalized medicine and precision drug design, researchers are increasingly focusing on molecules like this to address unmet medical needs. Its unique pharmacophore has been linked to potential applications in enzyme inhibition and receptor modulation, topics that are frequently searched in academic and industrial databases.

Another area of interest is the compound's synthetic accessibility. Chemists are exploring efficient routes to produce Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate with high yield and purity, a topic often queried in chemical synthesis forums and research publications. Optimizing its synthesis not only reduces costs but also ensures scalability for industrial applications. This aligns with the broader trend of green chemistry and sustainable manufacturing, which are hot topics in the scientific community.

From a spectroscopic perspective, Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate exhibits distinct NMR and IR signatures, making it easily identifiable in analytical workflows. This property is crucial for quality control in pharmaceutical production and material characterization, areas where precision and reproducibility are paramount. Researchers often search for spectral data and analytical methods related to such compounds, highlighting the importance of detailed documentation.

In summary, Benzyl N-5-chloro-2-(4-fluorobenzoyl)phenylcarbamate (CAS No. 2680789-14-2) represents a fascinating subject of study with broad implications for drug development, material science, and chemical synthesis. Its structural versatility and functional potential make it a compound of enduring interest, reflecting the dynamic nature of modern scientific inquiry.